3-(5-{[(cyclopropylmethyl)thio]methyl}-1,2,4-oxadiazol-3-yl)-6-methylpyridazine

• IUPAC Name: 5-(cyclopropylmethylsulfanylmethyl)-3-(6-methylpyridazin-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C12H14N4OS/c1-8-2-5-10(15-14-8)12-13-11(17-16-12)7-18-6-9-3-4-9/h2,5,9H,3-4,6-7H2,1H3
• InChI Key: IJHIXUHLWNWTBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)C2=NOC(=N2)CSCC3CC3
• Molecular Formula: C12H14N4OS
• Molecular Weight: 262.33 g/mol

Description

The chemical compound "3-(5-{[(cyclopropylmethyl)thio]methyl}-1,2,4-oxadiazol-3-yl)-6-methylpyridazine" belongs to a class of compounds that have been extensively studied for their potential in various applications due to their unique chemical structure. This class of compounds includes 1,2,4-oxadiazoles, which are noted for their diverse chemical reactions and properties. Research into these compounds provides valuable insights into their synthesis, molecular structure, and potential applications outside of pharmacology.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles and their derivatives typically involves cyclization reactions and the use of specific reagents to introduce various substituents to the core structure. For example, Paepke et al. (2009) described the synthesis of thiazoles and 1,3,4-oxadiazoles through treatment with chloropentane-2,4-dione and subsequent methylation processes (Paepke, Reinke, Peseke, & Vogel, 2009). Although not directly addressing the specific compound , these methodologies are relevant for understanding the synthetic approaches that might be applied to its synthesis.

Molecular Structure Analysis

X-ray diffraction studies and spectroscopic methods are commonly used to elucidate the molecular structure of 1,2,4-oxadiazoles. For instance, Shishkina et al. (2020) provided detailed analysis on the molecular structure of a closely related 1,2,4-oxadiazole derivative through X-ray diffraction, confirming the spatial arrangement of atoms and molecular conformation (Shishkina, Konovalova, Karpina, S. S. Kovalenko, Kovalenko, & Bunyatyan, 2020).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with. Unfortunately, without more specific information, it’s difficult to predict the exact mechanism of action.

Future Directions

The study and development of new organic compounds like this one is a key area of research in chemistry. This compound, with its complex structure and functional groups, could have potential applications in various fields, including medicinal chemistry, materials science, and synthetic chemistry.